[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(5-fluorothiophen-2-yl)methyl]amine

• Molecular Formula: C12H16FN3S
• Molecular Weight: 253.34 g/mol
• IUPAC Name: N-[(1-ethyl-3-methylpyrazol-4-yl)methyl]-1-(5-fluorothiophen-2-yl)methanamine
• InChI: InChI=1S/C12H16FN3S/c1-3-16-8-10(9(2)15-16)6-14-7-11-4-5-12(13)17-11/h4-5,8,14H,3,6-7H2,1-2H3
• InChI Key: NAYPBIURROPIBS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)CNCC2=CC=C(S2)F

Description

[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(5-fluorothiophen-2-yl)methyl]amine is a bifunctional amine derivative featuring a pyrazole and a fluorinated thiophene moiety. Structurally, it comprises a 1-ethyl-3-methylpyrazole group linked via a methylene bridge to a 5-fluorothiophen-2-ylmethylamine group. The compound is identified by CAS 1006328-51-3, though its molecular formula is inferred as C₁₁H₁₄FN₃S based on structural analogs (e.g., N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-3-methyl aniline, C₁₁H₁₃N₃, in ) . Its purity is likely 95%, consistent with similar amines in the provided evidence .

The ethyl and methyl groups on the pyrazole may contribute to lipophilicity and metabolic stability .

Preparation Methods

The synthesis of [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(5-fluorothiophen-2-yl)methyl]amine typically involves the following steps:

Formation of the pyrazole ring: This can be achieved by reacting hydrazine with a 1,3-diketone under acidic conditions.

Introduction of the ethyl and methyl groups: Alkylation reactions are used to introduce the ethyl and methyl groups onto the pyrazole ring.

Formation of the thiophene ring: This involves the reaction of a suitable precursor with sulfur and a halogenated compound.

Coupling of the pyrazole and thiophene rings: This is typically done using a cross-coupling reaction, such as the Suzuki or Stille coupling, under palladium catalysis.

Industrial production methods would involve scaling up these reactions, optimizing reaction conditions, and ensuring the purity of the final product.

Chemical Reactions Analysis

[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(5-fluorothiophen-2-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the substituents present on the rings.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and catalysts such as palladium or copper. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(5-fluorothiophen-2-yl)methyl]amine has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(5-fluorothiophen-2-yl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can interact with a receptor, modulating its signaling pathways. The specific pathways involved depend on the biological context and the target of interest.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Purity	CAS Number	Reference
[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(5-fluorothiophen-2-yl)methyl]amine	C11H14FN3S*	239.31 (calculated)	5-Fluoro-thiophene, ethyl/methyl-pyrazole	95%†	1006328-51-3
[(1-Methyl-1H-pyrazol-4-yl)methyl][(5-methylfuran-2-yl)methyl]amine	C11H15N3O	205.26	5-Methyl-furan, methyl-pyrazole	N/A	1158265-14-5
4-Methyl-1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine	C10H13N3S	207.29	5-Methyl-thiophene, pyrazole-3-amine	95%	1499331-74-6
N-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-3-methyl aniline	C11H13N3	187.25	3-Methyl-aniline, ethyl/methyl-pyrazole	95%	1006449-83-7

*Inferred from structural analogs.
†Assumed based on purity standards in , and 12.

Key Observations

The ethyl/methyl-pyrazole moiety is shared with N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-3-methyl aniline, suggesting similar synthetic routes or stability profiles .

Physicochemical Properties :

• The target compound’s calculated logP (2.8–3.2) †† is higher than furan-based analogs (e.g., C₁₁H₁₅N₃O, logP ~2.1), indicating greater lipophilicity due to the thiophene and fluorine groups .
• The molecular weight (~239 g/mol) aligns with small-molecule drug-like properties, comparable to AZD1480 (a pyrimidine-pyrazole inhibitor, MW 435.3 g/mol) .

Synthesis and Purity :

• While specific synthesis details are unavailable, similar compounds (e.g., 4-Methyl-1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine) are synthesized via nucleophilic substitution or reductive amination, with purity confirmed by RP-HPLC (e.g., t_R 11.34 min in ) .

Potential Applications: Fluorinated thiophenes are common in pharmaceuticals (e.g., antiviral or kinase inhibitors).

Research Findings and Data

• Hydrogen Bonding : The amine and fluorine groups may participate in hydrogen bonding, influencing crystal packing or target binding. highlights graph-set analysis for such interactions .
• Stability : Ethyl/methyl-pyrazole derivatives exhibit thermal stability (e.g., mp 98–99°C in ), suggesting robustness under storage .

Biological Activity

[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(5-fluorothiophen-2-yl)methyl]amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its pharmacological properties, mechanisms of action, and therapeutic potential.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

$$\text{C}_{13}\text{H}_{14}\text{N}_{4}\text{F}\text{S}$$

This structure includes a pyrazole ring and a thiophene moiety, which are known to contribute to various biological activities.

Antitumor Activity

Recent studies have indicated that compounds with similar structures exhibit significant antitumor properties. For instance, research has shown that pyrazole derivatives can inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest.

Case Study:
A study evaluated the cytotoxic effects of pyrazole derivatives on several cancer cell lines, demonstrating that modifications in the pyrazole structure can enhance antitumor activity. The compound's ability to induce apoptosis was linked to the activation of caspase pathways, suggesting a mechanism for its anticancer effects.

Antimicrobial Properties

The presence of the thiophene ring in conjunction with the pyrazole moiety has been associated with antimicrobial activity. Compounds containing these functional groups have shown efficacy against various bacterial strains.

Research Findings:
In vitro assays revealed that similar compounds exhibited dose-dependent inhibition of bacterial growth, particularly against Gram-positive bacteria. The mechanism was attributed to disruption of bacterial cell membrane integrity.

The biological activity of [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(5-fluorothiophen-2-yl)methyl]amine can be explained through its interaction with specific biological targets:

• Enzyme Inhibition: The compound may act as an inhibitor for enzymes involved in cancer metabolism.
• Receptor Modulation: Evidence suggests that such compounds can modulate receptor activity, influencing signaling pathways related to cell growth and survival.

Data Tables

Activity	Effect	Reference
Antitumor	Induces apoptosis
Antimicrobial	Inhibits bacterial growth
Enzyme inhibition	Disrupts metabolic pathways